Cas no 1858613-62-3 (N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine)

• Product Name: N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine
• CAS No: 1858613-62-3
• MF: C₁₁H₂₃NS
• MW: 201.372021913528
• CID: 5103897
• Update Time: 2026-03-03

N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine

• Inchi： 1S/C11H23NS/c1-8(10(2,3)4)12-9-7-13-11(9,5)6/h8-9,12H,7H2,1-6H3
• InChI Key： KAPWCVKQFRVOTQ-UHFFFAOYSA-N
• SMILES： S1CC(NC(C(C)(C)C)C)C1(C)C

Additional information on N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine

Professional Introduction to N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine (CAS No. 1858613-62-3)

N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine, identified by the CAS number 1858613-62-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry. The compound's intricate molecular architecture, featuring a thietane backbone and alkyl substituents, positions it as a candidate for further exploration in various scientific domains.

The structural features of N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine make it a compelling subject for study. The presence of the 2,2-dimethylthietan-3-amine moiety introduces a nitrogen-containing heterocycle, which is commonly found in biologically active molecules. This nitrogen atom can serve as a point of interaction with other biological targets, suggesting potential roles in drug design and molecular recognition processes. Additionally, the bulky 3,3-dimethylbutan-2-yl group provides steric hindrance, which can influence the compound's interactions with biological systems and its overall pharmacokinetic properties.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Thietane derivatives, in particular, have shown promise in various therapeutic areas. Research has demonstrated that molecules incorporating thietane rings can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The specific substitution pattern in N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine may contribute to its unique pharmacological profile, making it a valuable scaffold for further derivatization and optimization.

The synthesis of N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine presents an intriguing challenge for synthetic chemists. The construction of the thietane ring system requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and organometallic chemistry, have been employed to achieve the desired product. These techniques not only facilitate the formation of complex molecular structures but also allow for the introduction of functional groups at specific positions within the molecule.

The potential applications of N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine extend beyond basic research. In drug discovery pipelines, this compound serves as a building block for more complex molecules with enhanced biological activity. Its unique structural features make it amenable to modifications that can improve solubility, bioavailability, and target specificity. Furthermore, computational modeling and virtual screening techniques are being utilized to identify derivatives of N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine that may exhibit improved pharmacological properties.

The role of computational chemistry in the study of N-(3,3-dimethylbutan-2-yl)-2,2-dimethylthietan-3-amine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into the compound's behavior at the atomic level. These studies help elucidate its interactions with biological targets and predict its metabolic stability. By integrating experimental data with computational models, researchers can gain a comprehensive understanding of the molecule's properties and potential applications.

In conclusion，N-(3，dimethybuta））dimethelt））t）t）t）t）t）t）t）t）t）t）t）t）t) is a versatile compound with significant potential in chemical and biomedical research。 Its unique structural features make it a valuable scaffold for drug discovery，and its synthesis presents exciting challenges for synthetic chemists。 As our understanding of molecular interactions continues to evolve，compounds like N-(（（（（（（（（（（（（（（( will undoubtedly play a crucial role in the development of new therapies and advancements in scientific knowledge。